Cas no 1070672-33-1 (2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid)
2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid
-
- MDL: MFCD28110225
2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23705870-1g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 1g |
$785.0 | 2023-09-15 | ||
| Enamine | EN300-23705870-5g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 5g |
$2277.0 | 2023-09-15 | ||
| Enamine | EN300-23705870-10g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 10g |
$3376.0 | 2023-09-15 | ||
| Enamine | EN300-23705870-0.05g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 95% | 0.05g |
$660.0 | 2024-06-19 | |
| Enamine | EN300-23705870-0.1g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 95% | 0.1g |
$691.0 | 2024-06-19 | |
| Enamine | EN300-23705870-0.25g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 95% | 0.25g |
$723.0 | 2024-06-19 | |
| Enamine | EN300-23705870-0.5g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 95% | 0.5g |
$754.0 | 2024-06-19 | |
| Enamine | EN300-23705870-1.0g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 95% | 1.0g |
$785.0 | 2024-06-19 | |
| Enamine | EN300-23705870-2.5g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 95% | 2.5g |
$1539.0 | 2024-06-19 | |
| Enamine | EN300-23705870-5.0g |
2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-phenylacetic acid |
1070672-33-1 | 95% | 5.0g |
$2277.0 | 2024-06-19 |
2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid
Introduction to 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid (CAS No. 1070672-33-1) and Its Applications in Modern Chemical Biology
2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid, identified by the CAS number 1070672-33-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its piperidine core and acetic acid moiety, which are frequently utilized in the design of bioactive molecules. The presence of a benzyloxy carbonyl group further enhances its potential as a building block for more complex pharmacophores, making it a subject of intense interest for medicinal chemists.
The structural features of 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid make it a versatile intermediate in the synthesis of various biologically active compounds. The piperidine ring is known for its ability to mimic the binding pockets of many therapeutic targets, including enzymes and receptors, while the phenylacetic acid moiety contributes to lipophilicity and solubility properties that are critical for drug-like characteristics. These attributes have positioned this compound as a valuable scaffold in the development of novel therapeutics.
In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting post-translational modifications (PTMs), which play a crucial role in various cellular processes. Among these PTMs, protein phosphorylation is one of the most extensively studied and well-characterized mechanisms. 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid has been explored as a potential inhibitor of protein kinases, which are enzymes that catalyze phosphorylation events. The benzyloxy carbonyl group serves as a protecting group for amine functionalities, allowing for selective modification and conjugation with other pharmacophores, thereby enhancing binding affinity and specificity.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Protein kinases are implicated in numerous diseases, including cancer, inflammatory disorders, and neurological conditions. By targeting these kinases, researchers aim to modulate signaling pathways that are dysregulated in disease states. The piperidine ring in 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid provides a suitable framework for designing molecules that can interact with the ATP-binding pockets of kinases. This interaction is essential for inhibiting their activity and has been a focus of drug discovery efforts.
Furthermore, the phenylacetic acid moiety contributes to the compound's pharmacokinetic properties. Phenylacetic acid derivatives are known to exhibit good oral bioavailability and metabolic stability, which are critical factors for therapeutic efficacy. The combination of these structural elements makes 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid an attractive candidate for further optimization into lead compounds.
Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid and its biological targets. Molecular docking studies have been employed to predict binding affinities and identify key residues involved in interactions with protein kinases. These studies have provided valuable insights into optimizing the compound's structure for improved potency and selectivity. Additionally, virtual screening techniques have been utilized to identify novel analogs with enhanced biological activity.
The synthesis of 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzyloxy carbonyl group is typically introduced through Boc protection strategies, which provide stability during subsequent synthetic steps while allowing for selective deprotection at later stages. The piperidine ring is often constructed via cyclization reactions involving appropriate precursors, while the phenylacetic acid moiety can be introduced through esterification or amidation reactions.
In conclusion, 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid (CAS No. 1070672-33-1) represents a promising scaffold for the development of novel therapeutic agents. Its structural features make it an ideal candidate for designing kinase inhibitors and other bioactive molecules targeting various diseases. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to make significant contributions to the field of chemical biology.
1070672-33-1 (2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)